Cas no 596124-81-1 (Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-)

Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- structure
596124-81-1 structure
Product Name:Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
CAS No:596124-81-1
MF:C20H20N2O2
MW:320.385004997253
CID:1615681
Update Time:2024-09-12

Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N-[[3-(4-ethylphenyl)-5-isoxazolyl]methyl]-4-methyl-
    • Inchi: 1S/C20H20N2O2/c1-3-15-6-10-16(11-7-15)19-12-18(24-22-19)13-21-20(23)17-8-4-14(2)5-9-17/h4-12H,3,13H2,1-2H3,(H,21,23)
    • InChI Key: QKOVZQGBEDKCQA-UHFFFAOYSA-N
    • SMILES: C(NCC1ON=C(C2=CC=C(CC)C=C2)C=1)(=O)C1=CC=C(C)C=C1

Computed Properties

  • Exact Mass: 320.1526

Experimental Properties

  • Density: 1.140±0.06 g/cm3(Predicted)
  • Boiling Point: 547.5±50.0 °C(Predicted)
  • PSA: 55.13
  • pka: 13.54±0.46(Predicted)
Recommended suppliers
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Inner Mongolia Xinhong Biological Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Inner Mongolia Xinhong Biological Technology Co., Ltd
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm